molecular formula C6H6ClF2NS B6209334 4-(chloromethyl)-2-(1,1-difluoroethyl)-1,3-thiazole CAS No. 2768327-42-8

4-(chloromethyl)-2-(1,1-difluoroethyl)-1,3-thiazole

Cat. No. B6209334
CAS RN: 2768327-42-8
M. Wt: 197.6
InChI Key:
Attention: For research use only. Not for human or veterinary use.
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Description

4-(Chloromethyl)-2-(1,1-difluoroethyl)-1,3-thiazole (CMDFT) is a heterocyclic compound that has been studied extensively for its potential applications in the field of scientific research. It is a colorless, crystalline solid that has a melting point of 93-96°C. This compound has been used for various purposes, including as a synthetic intermediate in the synthesis of pharmaceuticals, as an insecticide, and as a reagent for the preparation of other compounds. CMDFT has also been studied for its potential biological applications, including its mechanism of action, biochemical and physiological effects, and advantages and limitations for laboratory experiments.

Scientific Research Applications

4-(chloromethyl)-2-(1,1-difluoroethyl)-1,3-thiazole has been studied for its potential applications in the field of scientific research. It has been used as a reagent for the synthesis of various compounds, such as 5-chloro-2-fluoro-1,3-thiazole and 2-chloro-1,3-thiazole. It has also been used as a starting material for the synthesis of various pharmaceuticals, including anti-inflammatory drugs and antifungal agents. 4-(chloromethyl)-2-(1,1-difluoroethyl)-1,3-thiazole has also been used as an insecticide and as a reagent in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 4-(chloromethyl)-2-(1,1-difluoroethyl)-1,3-thiazole is not fully understood. However, it is believed to act as an inhibitor of enzymes involved in the biosynthesis of fatty acids and other compounds. It is also thought to interact with the cell membrane, leading to changes in the permeability of the cell membrane.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(chloromethyl)-2-(1,1-difluoroethyl)-1,3-thiazole have been studied extensively. It has been found to inhibit the activity of enzymes involved in the biosynthesis of fatty acids, such as fatty acid synthase and acyl-CoA synthetase. It has also been found to inhibit the activity of enzymes involved in the metabolism of carbohydrates, such as alpha-glucosidase and alpha-amylase. In addition, 4-(chloromethyl)-2-(1,1-difluoroethyl)-1,3-thiazole has been found to inhibit the activity of enzymes involved in the metabolism of proteins, such as chymotrypsin and trypsin.

Advantages and Limitations for Lab Experiments

The use of 4-(chloromethyl)-2-(1,1-difluoroethyl)-1,3-thiazole in laboratory experiments has several advantages. It is a relatively inexpensive compound, and it is easy to synthesize. In addition, it is stable and has a low toxicity. However, there are some limitations to its use in laboratory experiments. It is a relatively unstable compound and can decompose under certain conditions. In addition, it can be difficult to separate and purify the desired product from the reaction mixture.

Future Directions

There are several potential future directions for the use of 4-(chloromethyl)-2-(1,1-difluoroethyl)-1,3-thiazole in scientific research. It could be used as a starting material for the synthesis of new pharmaceuticals or other compounds. It could also be used to study the mechanism of action of other compounds, or to develop new methods of synthesis. In addition, it could be used to study the biochemical and physiological effects of other compounds, or to develop new insecticides. Finally, it could be used to develop new methods of separation and purification of products from reaction mixtures.

Synthesis Methods

4-(chloromethyl)-2-(1,1-difluoroethyl)-1,3-thiazole can be synthesized via a variety of methods, including the reaction of chloromethyl thiazole with 1,1-difluoroethyl chloride. This reaction produces a mixture of the desired product and side products, which must be separated and purified. Other methods of synthesis include the reaction of thiourea with chloroform, the reaction of 2-chloro-1,3-thiazole with 1,1-difluoroethyl chloride, and the reaction of N-chloroacetamide with 1,1-difluoroethyl chloride.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-(chloromethyl)-2-(1,1-difluoroethyl)-1,3-thiazole involves the reaction of 2-(1,1-difluoroethyl)thioacetamide with chloromethyl methyl ether in the presence of a base to form the desired product.", "Starting Materials": [ "2-(1,1-difluoroethyl)thioacetamide", "Chloromethyl methyl ether", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Add 2-(1,1-difluoroethyl)thioacetamide to a reaction flask", "Add chloromethyl methyl ether to the reaction flask", "Add base to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Cool the reaction mixture and extract the product with a suitable solvent", "Purify the product by recrystallization or chromatography" ] }

CAS RN

2768327-42-8

Product Name

4-(chloromethyl)-2-(1,1-difluoroethyl)-1,3-thiazole

Molecular Formula

C6H6ClF2NS

Molecular Weight

197.6

Purity

95

Origin of Product

United States

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